Cas no 28173-47-9 (Choline, iodide,maleate (2:1) (8CI))

Choline, iodide,maleate (2:1) (8CI) structure
28173-47-9 structure
Product Name:Choline, iodide,maleate (2:1) (8CI)
CAS No:28173-47-9
MF:C14H28I2N2O4
MW:542.19206905365
CID:258446
PubChem ID:6444882
Update Time:2025-04-19

Choline, iodide,maleate (2:1) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Choline, iodide,maleate (2:1) (8CI)
    • 2,2'-{[(2Z)-1,4-Dioxo-2-butene-1,4-diyl]bis(oxy)}bis(N,N,N-trimet hylethanaminium) diiodide
    • (Z)-2-Butenedioic acid bis(2-phenoxyethyl) ester
    • maleic acid bis-(2-phenoxy-ethyl ester)
    • maleic acid bis-(2-trimethylammonio-ethyl ester), diiodide
    • Maleinsaeure-bis-(2-phenoxy-aethylester)
    • Maleinsaeure-bis-(2-phenoxy-ethylester)
    • Maleinsaeure-bis-(2-trimethylammonio-aethylester), Dijodid
    • Maleinsaeure-dicholinester-diiodid
    • (2-Hydroxyethyl)trimethylammonium iodide maleate (2:1)
    • Choline, iodide, maleate (2:1)
    • Ammonium, (2-hydroxyethyl)trimethyl-, iodide, maleate (2:1)
    • 28173-47-9
    • AKOS003919480
    • Inchi: 1S/C14H28N2O4.2HI/c1-15(2,3)9-11-19-13(17)7-8-14(18)20-12-10-16(4,5)6;;/h7-8H,9-12H2,1-6H3;2*1H/q+2;;/p-2/b8-7-;;
    • InChI Key: UCTSUCNPHOPEPQ-OTMFCZTRSA-L
    • SMILES: [I-].[I-].O(C(/C=C\C(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 513.7938
  • Monoisotopic Mass: 542.013843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 317
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 52.6
  • LogP: -5.95060
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